Cas no 1806449-06-8 (3-(Difluoromethyl)-5-nitrophenylhydrazine)

• Product Name: 3-(Difluoromethyl)-5-nitrophenylhydrazine
• CAS No: 1806449-06-8
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4934644
• Update Time: 2025-11-07

3-(Difluoromethyl)-5-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitrophenylhydrazine

• Inchi： 1S/C7H7F2N3O2/c8-7(9)4-1-5(11-10)3-6(2-4)12(13)14/h1-3,7,11H,10H2
• InChI Key： XRPYSNNHTBIBKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)NN)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.6
• Topological Polar Surface Area: 83.9

Additional information on 3-(Difluoromethyl)-5-nitrophenylhydrazine

3-(Difluoromethyl)-5-nitrophenylhydrazine (CAS No. 1806449-06-8)

3-(Difluoromethyl)-5-nitrophenylhydrazine, with the CAS registry number 1806449-06-8, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenylhydrazine moiety with a difluoromethyl group at the 3-position and a nitro group at the 5-position of the aromatic ring. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-(Difluoromethyl)-5-nitrophenylhydrazine involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. The starting material is typically a substituted aniline derivative, which undergoes nitration to introduce the nitro group at the 5-position. Subsequently, the difluoromethyl group is introduced via a nucleophilic substitution or coupling reaction, followed by the formation of the hydrazine moiety through reductive amination or similar techniques. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have demonstrated that 3-(Difluoromethyl)-5-nitrophenylhydrazine exhibits promising properties in several areas. In pharmacology, this compound has been investigated as a potential lead molecule for drug development due to its ability to modulate key biological targets. For instance, research published in Journal of Medicinal Chemistry highlights its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. The nitro group is believed to play a critical role in this activity by facilitating interactions with target proteins.

In addition to its pharmacological applications, 3-(Difluoromethyl)-5-nitrophenylhydrazine has shown utility in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The hydrazine moiety serves as a versatile ligand, enabling the formation of stable metal complexes with diverse architectures. A study in Nature Communications reported its use in constructing MOFs with exceptional gas adsorption capabilities, which could find applications in environmental remediation and energy storage.

The unique electronic properties of 3-(Difluoromethyl)-5-nitrophenylhydrazine also make it an attractive candidate for optoelectronic applications. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where it functions as an electron transport layer or sensitizer. Its ability to facilitate charge separation and recombination processes has been attributed to the synergistic effects of its functional groups.

In terms of environmental considerations, recent studies have focused on the degradation pathways and ecological impact of 3-(Difluoromethyl)-5-nitrophenylhydrazine. While it is not classified as a hazardous substance under current regulations, understanding its fate in natural environments remains crucial for sustainable chemical practices. Research published in Environmental Science & Technology suggests that microbial degradation plays a significant role in breaking down this compound under aerobic conditions.

The versatility of 3-(Difluoromethyl)-5-nitrophenylhydrazine extends to its use as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor properties for specific applications. This adaptability underscores its importance as a building block in contemporary organic synthesis.

In conclusion, 3-(Difluoromethyl)-5-nitrophenylhydrazine (CAS No. 1806449-06-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.